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Compound of Interest

Compound Name: 4-Cyanobenzoyl fluoride

Cat. No.: B15369123

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the health and safety information for 4-
Cyanobenzoyl fluoride, a reactive acyl fluoride utilized in organic synthesis. Due to the limited
availability of specific toxicological data for this compound, this document emphasizes a
precautionary approach, drawing inferences from the well-documented hazards of structurally
related acyl halides and its potential hydrolysis products, namely 4-cyanobenzoic acid and
hydrofluoric acid (HF). The primary toxicological concern stems from the facile hydrolysis of the
acyl fluoride moiety upon contact with moisture, leading to the in situ generation of highly
corrosive and toxic HF.

Chemical and Physical Properties

A summary of the known physical and chemical properties of 4-Cyanobenzoyl fluoride is
presented in Table 1. These properties are essential for understanding its behavior and for
designing appropriate handling and storage procedures.
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Property Value Reference
CAS Number 77976-02-4 [1]
Molecular Formula CsHaFNO [1]
Molecular Weight 149.12 g/mol [1]
Appearance l.\lot'specified (likely a solid or

liquid)
Boiling Point Not determined
Melting Point Not determined
Solubility Reacts with water [2]

Hazard Identification and GHS Classification

While a specific GHS classification for 4-Cyanobenzoyl fluoride is not uniformly available, the
hazards can be inferred from related compounds and its reactivity. The primary hazards are
associated with its reactivity, corrosivity upon hydrolysis, and the toxicity of its hydrolysis
products. A composite GHS classification based on available data for similar compounds is
presented in Table 2.
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Hazard Class Hazard Category Signal Word Hazard Statement
o H301: Toxic if
Acute Toxicity, Oral Category 3 Danger
swallowed
o H311: Toxic in contact
Acute Toxicity, Dermal  Category 3 Danger ) )
with skin
Acute Toxicity, o
) Category 3 Danger H331: Toxic if inhaled
Inhalation
) H314: Causes severe
Skin .
) o Category 1B Danger skin burns and eye
Corrosion/Irritation
damage
Serious Eye H318: Causes serious
o Category 1 Danger
Damage/Eye lrritation eye damage
Specific target organ
toxicity — single ) H335: May cause
] Category 3 Warning ) o
exposure (Respiratory respiratory irritation

tract irritation)

Note: This classification is based on the anticipated hazards from hydrolysis to hydrofluoric acid
and the properties of similar acyl halides. Official classification may vary.

Toxicology

Direct toxicological studies on 4-Cyanobenzoyl fluoride are not readily available in the public
domain. The toxicological profile is therefore dominated by the hazards of hydrofluoric acid,
which is formed upon contact with water or moisture.

Mechanism of Toxicity: The primary mechanism of toxicity is the reaction of the acyl fluoride
with water (e.g., in mucous membranes, on the skin, or in the gastrointestinal tract) to form
hydrofluoric acid. The fluoride ion (F~) is a small, highly electronegative ion that can penetrate
tissues deeply. It binds avidly to divalent cations, particularly calcium (Ca2*) and magnesium
(Mg?*), leading to severe electrolyte imbalances. This depletion of essential cations disrupts
cellular processes, leading to cell death and tissue necrosis.[3] The pain associated with HF
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burns is often delayed but is typically severe and disproportionate to the initial appearance of
the affected area.

4-Cyanobenzoyl Fluoride Water/Moisture

Hydrofluoric Acid (HF) 4-Cyanobenzoic Acid

Toxic Products

leads to

Deep Tissue Penetration

auses

Calcium & Magnesium Depletion
(Formation of CaFz, MgF2)

results in causes

Enzyme Inhibition Systemic Toxicity

(Hypocalcemia, Cardiac Arrhythmias)

eading to

Cell Death & Tissue Necrosis

Toxicological Effects

Figure 1: Hydrolysis and Primary Toxicity Mechanism
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Caption: Figure 1: Hydrolysis of 4-Cyanobenzoyl Fluoride and the subsequent cascade of
toxic effects.

Acute Toxicity:

o Oral: Ingestion is expected to be highly toxic. It will cause immediate and severe burns to the
mouth, throat, esophagus, and stomach due to the formation of HF.[4] Systemic fluoride
poisoning can occur rapidly, leading to hypocalcemia, cardiac arrhythmias, and potentially
death.[3]

o Dermal: Contact with the skin will cause severe chemical burns. The onset of pain may be
delayed, which can lead to more extensive damage if not promptly decontaminated.[4]
Systemic absorption through the skin can occur, leading to life-threatening systemic toxicity.

 Inhalation: Inhalation of vapors or aerosols will cause severe irritation and burns to the
respiratory tract, potentially leading to pulmonary edema.[5] Systemic toxicity can also result
from inhalation.

Chronic Toxicity: Long-term exposure to low levels of fluorides can lead to skeletal fluorosis, a
condition characterized by the hardening of bones and joint stiffness.[6]

Experimental Protocols

As no specific toxicological studies for 4-Cyanobenzoyl fluoride have been published, this
section outlines standard methodologies that would be employed to assess its toxicity. These
are based on internationally recognized guidelines, such as those from the Organisation for
Economic Co-operation and Development (OECD).

Experimental Workflow for Acute Oral Toxicity (based on OECD Guideline 423):
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Start: Preliminary AssessD

Dose Level Selection
(e.g., 5, 50, 300, 2000 mg/kg)

Administer single oral dose
to a small group of animals (e.g., 3 females)

Endpoint Assessment:

- Necropsy of all animals
- Histopathology (if required)
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Caption: Figure 3: A systematic workflow for conducting a risk assessment for laboratory
chemicals.

In conclusion, while specific toxicological data for 4-Cyanobenzoyl fluoride is lacking, its
chemical nature as an acyl fluoride necessitates stringent safety precautions. The primary
hazard is the formation of hydrofluoric acid upon contact with moisture, which can cause
severe burns and life-threatening systemic toxicity. All handling should be performed with
appropriate engineering controls and personal protective equipment, and emergency
procedures should be well-understood by all personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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